Cas no 2171425-17-3 (4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid)

4-(2R)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid is a protected amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group, commonly utilized in peptide synthesis. The Fmoc moiety provides selective deprotection under mild basic conditions, ensuring compatibility with acid-sensitive substrates. The compound’s chiral center (R-configuration) and carboxyl functionality enable precise incorporation into peptide chains, while the pentanoic acid linker enhances solubility and reactivity. This intermediate is particularly valuable in solid-phase peptide synthesis (SPPS), where its stability and orthogonal protection strategy facilitate high-yield couplings. Its structural design minimizes side reactions, making it suitable for complex peptide assembly and bioconjugation applications.
4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid structure
2171425-17-3 structure
Product Name:4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
CAS No:2171425-17-3
MF:C24H28N2O5
MW:424.489526748657
CID:5770945
PubChem ID:165545990
Update Time:2025-10-21

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1513981
    • 2171425-17-3
    • 4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid
    • 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
    • Inchi: 1S/C24H28N2O5/c1-3-21(23(29)25-15(2)12-13-22(27)28)26-24(30)31-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-21H,3,12-14H2,1-2H3,(H,25,29)(H,26,30)(H,27,28)/t15?,21-/m1/s1
    • InChI Key: ALFUIGKUFMOUTQ-MZVUKIKXSA-N
    • SMILES: O(C(N[C@@H](C(NC(C)CCC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 424.19982200g/mol
  • Monoisotopic Mass: 424.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 10
  • Complexity: 618
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 105Ų

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1513981-1.0g
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid
2171425-17-3
1g
$0.0 2023-06-05
Enamine
EN300-1513981-50mg
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid
2171425-17-3
50mg
$2829.0 2023-09-27
Enamine
EN300-1513981-100mg
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid
2171425-17-3
100mg
$2963.0 2023-09-27
Enamine
EN300-1513981-250mg
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid
2171425-17-3
250mg
$3099.0 2023-09-27
Enamine
EN300-1513981-500mg
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid
2171425-17-3
500mg
$3233.0 2023-09-27
Enamine
EN300-1513981-1000mg
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid
2171425-17-3
1000mg
$3368.0 2023-09-27
Enamine
EN300-1513981-2500mg
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid
2171425-17-3
2500mg
$6602.0 2023-09-27
Enamine
EN300-1513981-5000mg
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid
2171425-17-3
5000mg
$9769.0 2023-09-27
Enamine
EN300-1513981-10000mg
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid
2171425-17-3
10000mg
$14487.0 2023-09-27

Additional information on 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid

Recent Advances in the Application of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS: 2171425-17-3) in Chemical Biology and Pharmaceutical Research

The compound 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS: 2171425-17-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in the design of novel therapeutics, particularly in targeting protein-protein interactions and enzyme inhibition. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers utilized 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid as a key building block for the synthesis of peptide-based inhibitors targeting the SARS-CoV-2 main protease. The study demonstrated that the compound's structural flexibility and compatibility with SPPS protocols allowed for the efficient generation of high-affinity inhibitors. These findings underscore the potential of this molecule in addressing urgent global health challenges, such as the COVID-19 pandemic.

Another notable application of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid was reported in a recent Nature Communications article, where it was employed in the development of peptide-drug conjugates (PDCs) for targeted cancer therapy. The researchers highlighted the compound's ability to facilitate the conjugation of cytotoxic agents to tumor-homing peptides, thereby improving the specificity and efficacy of the treatment. The study reported a significant reduction in off-target effects and enhanced tumor penetration, paving the way for next-generation cancer therapeutics.

Further investigations into the pharmacokinetic properties of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid have revealed its favorable stability and bioavailability profiles. A study published in Bioorganic & Medicinal Chemistry Letters detailed the compound's resistance to enzymatic degradation in serum, making it a promising candidate for in vivo applications. These properties, combined with its synthetic versatility, position the molecule as a cornerstone in the development of peptide-based drugs.

In summary, the recent research on 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS: 2171425-17-3) highlights its multifaceted role in advancing chemical biology and pharmaceutical science. From its utility in peptide synthesis to its applications in targeted drug delivery and enzyme inhibition, this compound continues to be a focal point of innovation. As the field progresses, further exploration of its potential is expected to yield transformative therapeutic strategies.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen